Cas no 831170-64-0 (5-Heptadecanone)

• Product name: 5-Heptadecanone
• CAS No: 831170-64-0
• MF: C₁₇H₃₄O
• MW: 254.45126581192
• CID: 678255
• PubChem ID: 19931107

5-Heptadecanone Chemical and Physical Properties

Names and Identifiers

• 5-Heptadecanone
• heptadecan-5-one
• 831170-64-0
• DTXSID10601365
• SCHEMBL5945790
• AKOS017958803

• Inchi： InChI=1S/C17H34O/c1-3-5-7-8-9-10-11-12-13-14-16-17(18)15-6-4-2/h3-16H2,1-2H3
• InChI Key： KCEKPVXOAZQPJZ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCC(=O)CCCC

Computed Properties

• Exact Mass: 254.260965704g/mol
• Monoisotopic Mass: 254.260965704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 7.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones